Cas no 2227716-28-9 (2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol)

• Product Name: 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol
• CAS No: 2227716-28-9
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5854096
• PubChem ID: 96747510
• Update Time: 2025-10-27

2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol
• EN300-1825021
• 2227716-28-9
• 2-[(1S)-3-amino-1-hydroxypropyl]-4-fluorophenol

• Inchi： 1S/C9H12FNO2/c10-6-1-2-8(12)7(5-6)9(13)3-4-11/h1-2,5,9,12-13H,3-4,11H2/t9-/m0/s1
• InChI Key： XRUYJXGUAHJSAF-VIFPVBQESA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](CCN)O)O

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol

Professional Introduction to Compound with CAS No. 2227716-28-9 and Product Name: 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol

The compound with the CAS number 2227716-28-9 and the product name 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol represents a significant advancement in the field of chemobiology and pharmaceutical research. This molecule, characterized by its unique stereochemistry and functional groups, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a chiral center at the (1S) position, combined with the amino and hydroxy functional groups, makes this compound a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies that leverage the specificity of chiral molecules. The enantiomeric purity of 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol is critical for its efficacy, as even minor deviations in stereochemistry can lead to significant differences in biological activity. This underscores the importance of advanced synthetic methodologies and analytical techniques in ensuring the high-quality production of such compounds.

One of the most intriguing aspects of this compound is its structural similarity to several known bioactive molecules. The 4-fluorophenol moiety, in particular, is frequently encountered in pharmacologically active agents due to its ability to enhance binding affinity and metabolic stability. Furthermore, the 3-amino-1-hydroxypropyl side chain introduces additional reactivity, making it a versatile scaffold for further chemical modifications. These features have prompted researchers to explore its potential as a building block for novel therapeutic agents.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity and receptor binding. The fluorine atom at the 4-position of the phenol ring in 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol is particularly noteworthy, as it can influence both electronic and steric properties of the molecule. This has led to investigations into its potential applications in areas such as antiviral and anticancer therapies, where precise molecular interactions are crucial.

The stereochemical configuration at the (1S) center is another key feature that has attracted scientific interest. Chiral drugs often exhibit different pharmacokinetic profiles compared to their racemic counterparts, making enantioselective synthesis a critical consideration. The synthesis of 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol requires careful optimization to ensure high enantiomeric excess, which can be achieved through asymmetric catalysis or chiral auxiliary methods.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a foundation for rational drug design. These simulations have helped predict potential side effects and optimize dosing regimens, thereby accelerating the drug development process.

The versatility of 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol extends beyond its use as a standalone therapeutic agent. Its structural motifs can be incorporated into larger molecules through various chemical transformations, such as coupling reactions or nucleophilic substitutions. This flexibility makes it an attractive candidate for combinatorial chemistry approaches, where libraries of derivatives can be rapidly generated and screened for biological activity.

In conclusion, 2-(1S)-3-amino-1-hydroxypropyl-4-fluorophenol (CAS No. 2227716-28-9) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for researchers exploring new therapeutic strategies. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.